Cas no 106306-98-3 (Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]-)

• Product Name: Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]-
• CAS No: 106306-98-3
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 1174142
• PubChem ID: 13593665
• Update Time: 2025-04-20

Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]-
• 3,4-diamino-N-[3-(dimethylamino)propyl]benzamide
• DTXSID80544593
• 106306-98-3
• SCHEMBL2951611

• Inchi： 1S/C12H20N4O/c1-16(2)7-3-6-15-12(17)9-4-5-10(13)11(14)8-9/h4-5,8H,3,6-7,13-14H2,1-2H3,(H,15,17)
• InChI Key： OVSLCEWQUFPLLA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)N)N)NCCCN(C)C

Computed Properties

• Exact Mass: 236.1639
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• PSA: 84.38
• LogP: 2.26970